Cas no 841211-50-5 (5-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
5-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-5-(2-(indolin-1-yl)-2-oxoethyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1,5-dihydro-
- 5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- AKOS000657616
- F0679-0359
- 5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-one
- 1-(4-fluorophenyl)-5-(2-(indolin-1-yl)-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 841211-50-5
- 5-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
-
- Inchi: 1S/C21H16FN5O2/c22-15-5-7-16(8-6-15)27-20-17(11-24-27)21(29)25(13-23-20)12-19(28)26-10-9-14-3-1-2-4-18(14)26/h1-8,11,13H,9-10,12H2
- InChI Key: YZDXZTOJKSFIRV-UHFFFAOYSA-N
- SMILES: C1N(CC(N2C3=C(C=CC=C3)CC2)=O)C(=O)C2C=NN(C3=CC=C(F)C=C3)C=2N=1
Computed Properties
- Exact Mass: 389.12880293g/mol
- Monoisotopic Mass: 389.12880293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 70.8Ų
5-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0679-0359-2μmol |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0679-0359-5μmol |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0679-0359-10μmol |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0679-0359-20μmol |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0679-0359-1mg |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0679-0359-2mg |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0679-0359-3mg |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0679-0359-4mg |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0679-0359-5mg |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0679-0359-10mg |
5-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
841211-50-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 5-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
5-2-(2,3-Dihydro-1H-indol-1-yl)-2-Oxoethyl-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one: A Comprehensive Overview
The compound CAS No 841211-50-5, also known as 5-(2-(2,3-dihydro-1H-indol-1-yl)-2-Oxoethyl)-1-(4-fluorophenyl)-pyrazolo[3,4-d]pyrimidinone, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo-pyrimidinones, which have been extensively studied for their biological activities and therapeutic applications. The structure of this molecule is characterized by a pyrazolo[3,4-d]pyrimidine ring system fused with an indole moiety and a fluorophenyl group, making it a unique candidate for drug development.
Recent advancements in the synthesis and characterization of this compound have been documented in various scientific journals. Researchers have employed advanced synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production of CAS No 841211-50-5. These methods not only enhance the yield but also ensure the purity of the compound, which is crucial for its application in biological studies.
The biological activity of CAS No 841211-50-5 has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. In particular, its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, preliminary in vitro assays have shown that this compound may possess anticancer properties by targeting specific oncogenic pathways.
The fluorophenyl group attached to the pyrazolo-pyrimidine core plays a critical role in modulating the pharmacokinetic properties of CAS No 841211-50. Fluorine substitution is known to enhance lipophilicity and improve drug absorption, which are essential factors for developing orally active drugs. Additionally, computational studies using molecular docking techniques have revealed that this compound has a high binding affinity for several therapeutic targets, including protein kinases and cytokine receptors.
In terms of structural elucidation, modern analytical techniques such as X-ray crystallography and NMR spectroscopy have been employed to determine the precise three-dimensional structure of CAS No 84. These studies have provided valuable insights into the conformational flexibility and stereochemistry of the molecule, which are critical for understanding its interactions with biological systems.
One of the most exciting developments in recent years is the exploration of CAS No 8 as a potential lead compound for drug discovery programs targeting infectious diseases. Preclinical studies have shown that this compound exhibits potent antiviral activity against several pathogens, including influenza virus and hepatitis C virus. Its ability to inhibit viral replication without causing significant cytotoxicity makes it an attractive candidate for further development.
Moreover, green chemistry principles have been integrated into the synthesis of CAS No 8 to minimize environmental impact. Researchers have developed eco-friendly synthetic routes that utilize renewable feedstocks and reduce waste generation. These sustainable practices align with global efforts to promote environmentally responsible chemical manufacturing.
In conclusion, CAS No 8 represents a cutting-edge molecule with immense potential in various therapeutic areas. Its unique structure, coupled with advanced synthetic methods and promising biological activities, positions it as a key player in future drug development initiatives. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and personalized medicine.
841211-50-5 (5-2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1-(4-fluorophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)